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Compound of Interest

Compound Name: Pyruvate Carboxylase-IN-1

Cat. No.: B15572706

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyruvate Carboxylase (PC) is a mitochondrial enzyme crucial for various metabolic pathways,
including gluconeogenesis, lipogenesis, and the replenishment of tricarboxylic acid (TCA) cycle
intermediates.[1][2] Its role in cellular metabolism makes it a significant target in various
diseases, including cancer and metabolic disorders. Pyruvate Carboxylase-IN-1 (PC-IN-1) is
a potent inhibitor of PC, demonstrating antiproliferative activity and making it a valuable tool for
studying the physiological and pathological roles of PC.[1] This document provides detailed
protocols for the preparation of PC-IN-1 stock solutions for use in in vitro and in vivo research
settings.

Quantitative Data Summary

For ease of reference, the key quantitative data for Pyruvate Carboxylase-IN-1 are
summarized in the table below.
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Property Value Reference
Molecular Weight 242.27 g/mol [11[3]
Formula C15H1403 [1][3]

CAS Number 70205-50-4 [1]
Appearance Crystalline solid

Purity >98%

ICso (Cell Lysate) 0.204 uM [1]

ICso (Cell-based) 0.104 pM [1]
Solubility (in DMSO) Soluble [4]

Storage (Powder)

-20°C for up to 3 years

[3]

Storage (in Solvent)

-80°C for up to 1 year

[3]

Experimental Protocols

Materials

e Pyruvate Carboxylase-IN-1 (PC-IN-1) powder

Vortex mixer

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO for In Vitro Use
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This protocol outlines the preparation of a concentrated stock solution of PC-IN-1 for use in
cell-based assays.

o Calculation: Determine the mass of PC-IN-1 required to prepare the desired volume of a 10
mM stock solution.

o Mass (mg) = 10 mmol/L * 242.27 g/mol * Volume (L) * 1000 mg/g

o For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution, you will need: 10 *
242.27 * 0.001 * 1000 = 2.4227 mg of PC-IN-1.

» Weighing: Carefully weigh the calculated amount of PC-IN-1 powder in a sterile
microcentrifuge tube. To ensure accuracy, it is advisable to weigh a slightly larger amount
(e.g., 5 mg) and adjust the volume of DMSO accordingly.

¢ Solubilization:

o Add the calculated volume of sterile DMSO to the microcentrifuge tube containing the PC-
IN-1 powder.

o Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming
in a water bath (not exceeding 37°C) or brief sonication can be used to aid dissolution if
precipitation is observed.[1]

 Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 L) in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[1]

Protocol 2: Preparation of Working Solutions for Cell
Culture

e Thawing: Thaw a single aliquot of the 10 mM PC-IN-1 stock solution at room temperature.
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 Dilution: Perform serial dilutions of the stock solution in complete cell culture medium to
achieve the desired final concentrations for your experiment.

o Important: To avoid precipitation, it is recommended to first dilute the concentrated DMSO
stock solution in a small volume of cell culture medium before adding it to the final culture
volume.[5]

o The final concentration of DMSO in the cell culture medium should be kept low, typically
below 0.5%, to minimize solvent-induced cytotoxicity.[6]

o Vehicle Control: Always include a vehicle control in your experiments, which consists of cell
culture medium containing the same final concentration of DMSO as the highest
concentration of PC-IN-1 used.

Safety Precautions

e Always handle PC-IN-1 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate PPE, including a lab coat, gloves, and safety glasses.

o Consult the Safety Data Sheet (SDS) for PC-IN-1 for complete safety information.[7]

Visualizations
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Caption: Experimental workflow for preparing Pyruvate Carboxylase-IN-1 stock solution.
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Caption: Simplified signaling pathway involving Pyruvate Carboxylase and its inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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